Cas no 103661-96-7 (1,2-Hexanedione, 5-methyl-1-phenyl-)

• Product Name: 1,2-Hexanedione, 5-methyl-1-phenyl-
• CAS No: 103661-96-7
• Molecular Formula: C₁₃H₁₆O₂
• Molecular Weight: 204.264944076538
• CID: 1138419
• PubChem ID: 19791681

1,2-Hexanedione, 5-methyl-1-phenyl- Properties

Names and Identifiers

• 1,2-Hexanedione, 5-methyl-1-phenyl-
• 5-methyl-1-phenylhexane-1,2-dione
• DTXSID40599963
• IHOXBRJZDPSCIO-UHFFFAOYSA-N
• SCHEMBL9449064
• 103661-96-7

• InChIKey： IHOXBRJZDPSCIO-UHFFFAOYSA-N
• Inchi： InChI=1S/C13H16O2/c1-10(2)8-9-12(14)13(15)11-6-4-3-5-7-11/h3-7,10H,8-9H2,1-2H3
• SMILES： CC(C)CCC(=O)C(=O)C1=CC=CC=C1

Computed Properties

• Exact Mass: 204.115029749g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 5
• Monoisotopic Mass: 204.115029749g/mol
• Heavy Atom Count: 15
• Complexity: 225
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.9
• Topological Polar Surface Area: 34.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Butyrophenones